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Compound of Interest

2-Morpholinecarboxamide
Compound Name:

hydrochloride
CAS No.: 1185296-76-7
Cat. No.: B1421197

Get Quote

Core Directive: The Scaffold as a Functional
Pharmacophore

2-Morpholinecarboxamide hydrochloride (CAS: 1185296-76-7 for HCI salt; Base CAS.:
95606-66-9) is not a standalone therapeutic agent but a high-value chiral building block and
privileged scaffold in medicinal chemistry. Its biological utility is defined by its ability to confer
favorable physicochemical properties—specifically metabolic stability, aqueous solubility, and
hydrogen-bonding potential—to complex drug candidates.

This guide moves beyond the molecule's physical isolation to explore its critical role in
synthesizing Prokineticin Receptor (PKR) antagonists and PI3K/mTOR inhibitors. It serves as a
blueprint for leveraging this core to modulate kinase activity and G-protein coupled receptor
(GPCR) signaling.

Scientific Integrity & Logic: Mechanism and
Utility[1]
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Structural Pharmacophore Analysis

The morpholine ring is a "privileged structure” in drug discovery due to its ability to lower
lipophilicity (LogP) while maintaining membrane permeability.

o The Ether Oxygen (Position 4): Acts as a weak hydrogen bond acceptor, often interacting
with the hinge region of kinases or solvent-exposed residues in GPCR pockets.

o The Secondary Amine (Position 1): The site of derivatization (typically N-arylation). In the
hydrochloride form, this nitrogen is protonated, ensuring stability during storage.

o The Carboxamide (Position 2): This is the distinguishing feature of this specific building
block. Unlike a simple morpholine, the C2-carboxamide provides a vector for additional
hydrogen bonding (donor/acceptor) and can probe specific sub-pockets (e.g., the ribose
binding pocket in ATP sites).

Primary Biological Applications[2][3][4]
A. Prokineticin Receptor Antagonism

Derivatives of 2-morpholinecarboxamide have been identified as potent antagonists for
Prokineticin Receptors 1 and 2 (PKR1/PKR2). These GPCRs regulate angiogenesis,
neurogenesis, and circadian rhythms.[1]

e Mechanism: The morpholine core mimics the proline-rich motifs of the endogenous ligand
(Prokineticin-2), while the carboxamide side chain locks the receptor in an inactive
conformation, preventing Gg-protein coupling and subsequent calcium mobilization.

B. PIBKIMTOR Kinase Inhibition

Morpholine-substituted heterocycles are hallmark pharmacophores in Phosphoinositide 3-
kinase (PI13K) inhibitors (e.g., GDC-0941).

e Mechanism: The morpholine oxygen forms a critical hydrogen bond with the hinge region
residue (e.g., Val851 in PI3K

). The C2-carboxamide substitution allows for the exploration of the "affinity pocket,"
improving selectivity over other kinases.
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Visualization: Pharmacophore & Pathway
Diagram 1: Pharmacophore & Chemical Logic

This diagram illustrates the structural features of the scaffold and its binding potential.
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Figure 1: Pharmacophore features of 2-Morpholinecarboxamide HCI.

Click to download full resolution via product page

Diagram 2: Prokineticin Signhaling Pathway (Target
Context)

Understanding the downstream effects of blocking PKR1/2 with morpholine derivatives.
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Figure 2: Inhibition of Prokineticin Signaling by Morpholine Antagonists.
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Experimental Protocols
Synthesis Protocol: N-Arylation (General Procedure)

This protocol describes how to attach the 2-morpholinecarboxamide core to a heteroaryl halide
(e.g., 4-chloropyrimidine) to generate a bioactive kinase inhibitor.

Reagents:

o 2-Morpholinecarboxamide hydrochloride (1.0 equiv)

o Heteroaryl chloride (e.g., 4-chloro-6-phenylpyrimidine) (1.0 equiv)
o Diisopropylethylamine (DIPEA) (3.0 equiv)

e Solvent: DMF or NMP (anhydrous)

Step-by-Step Workflow:

e Preparation: In a round-bottom flask, dissolve the heteroaryl chloride in anhydrous DMF (0.2
M concentration).

» Activation: Add DIPEA to the solution. Stir at room temperature for 5 minutes to ensure basic
conditions (neutralizing the HCI salt).

o Addition: Add 2-Morpholinecarboxamide hydrochloride in one portion.

» Reaction: Heat the mixture to 80°C—-100°C under nitrogen atmosphere for 4-12 hours.
Monitor reaction progress via TLC or LC-MS (Target mass = Heteroaryl mass + 129 Da).

o Workup: Cool to room temperature. Pour into ice-water. If a precipitate forms, filter and wash
with water. If no precipitate, extract with Ethyl Acetate, wash with brine, dry over MgSQOa, and
concentrate.

« Purification: Purify via flash column chromatography (typically MeOH/DCM gradient) to
isolate the N-arylated product.
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Biological Assay: Calcium Mobilization for PKR
Antagonism

To validate the biological activity of the synthesized derivative, use a functional GPCR assay.

Objective: Measure the ability of the compound to inhibit PK2-induced Calcium release in CHO
cells expressing PKRL1.

Materials:

CHO-K1 cells stably expressing human PKR1.

FLIPR Calcium 6 Assay Kit (Molecular Devices).

Agonist: Recombinant Human Prokineticin-2 (PK2).

Detection: FLIPR Tetra or compatible fluorescence plate reader.

Protocol:

e Cell Plating: Seed CHO-PKR1 cells (10,000 cells/well) in a 384-well black-wall/clear-bottom
poly-D-lysine coated plate. Incubate overnight at 37°C/5% CO:-.

e Dye Loading: Remove culture media. Add 20 pL of Calcium 6 dye loading buffer (with 2.5
mM Probenecid to prevent dye efflux). Incubate for 2 hours at 37°C.

o Compound Addition (Antagonist Mode):

o Prepare serial dilutions of the 2-morpholinecarboxamide derivative in HBSS bulffer.

o Add 10 pL of compound solution to the cells.

o Incubate for 15 minutes at room temperature (to allow receptor binding).

e Agonist Stimulation:

o Prepare PK2 agonist solution at ECso concentration (determined previously).
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o Place plate in FLIPR.

o Inject agonist and immediately record fluorescence (Ex 485 nm / Em 525 nm) for 120
seconds.

e Analysis: Calculate ICso based on the reduction of the Peak Fluorescence Response
compared to the DMSO control.

Data Presentation: Physicochemical Profile

Property Value | Description Relevance to Drug Design

] Low MW allows for "fragment-
Molecular Weight 166.61 g/mol (HCI salt) ]
based" drug design.

3 (Amide NH2, Ammonium Critical for binding site
H-Bond Donors ) )
NH*) interactions.

Hinge binding (Kinases) or

H-Bond Acceptors 2 (Ether O, Amide O) o
water bridging.
o (S)-enantiomer is often
Chirality C2 center (R or S) ] o
preferred for kinase selectivity.
. ) Improves the solubility profile
Solubility High (Water/Methanol) ) N
of lipophilic aryl cores.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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